molecular formula C11H14OS B8372016 1-(Cyclopropyl, hydroxymethyl)-4-methylthiobenzene CAS No. 99522-33-5

1-(Cyclopropyl, hydroxymethyl)-4-methylthiobenzene

Cat. No. B8372016
CAS RN: 99522-33-5
M. Wt: 194.30 g/mol
InChI Key: AMJVNKRYQAQIFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Cyclopropyl, hydroxymethyl)-4-methylthiobenzene is a useful research compound. Its molecular formula is C11H14OS and its molecular weight is 194.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Cyclopropyl, hydroxymethyl)-4-methylthiobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Cyclopropyl, hydroxymethyl)-4-methylthiobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

99522-33-5

Molecular Formula

C11H14OS

Molecular Weight

194.30 g/mol

IUPAC Name

cyclopropyl-(4-methylsulfanylphenyl)methanol

InChI

InChI=1S/C11H14OS/c1-13-10-6-4-9(5-7-10)11(12)8-2-3-8/h4-8,11-12H,2-3H2,1H3

InChI Key

AMJVNKRYQAQIFF-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(C=C1)C(C2CC2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 200 ml of methanol solution containing 24 g of cyclopropyl (4-methylthiophenyl)ketone was added slowly 9.4 g of sodium borohydride under an ice-cooled condition, the reaction mixture was stirred for 2 hours. Then an adequate amount of acetone was added to the reaction mixture and concentrated under a reduced pressure. To the residue thus obtained was added chloroform, and the chloroform solution was washed with water, dried with anhydrous sodium sulfate, and the solvent was removed by evaporation to yield 18 g of 1-(cyclopropyl, hydroxylmethyl)-4-methylthiobenzene as in the form of colorless oily substance.
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
24 g
Type
reactant
Reaction Step One
Quantity
9.4 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.